Cas no 2680799-85-1 (Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680799-85-1
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5624372
• PubChem ID: 165924406
• Update Time: 2025-05-19

Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680799-85-1
• benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-28299751
• Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H18BrNO2/c1-13-15-8-5-9-17(19)16(15)10-11-20(13)18(21)22-12-14-6-3-2-4-7-14/h2-9,13H,10-12H2,1H3
• InChI Key： GQCCDZWWTWPGSA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCN(C(=O)OCC1C=CC=CC=1)C2C

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

The compound Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680799-85-1) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The benzyl group attached to the isoquinoline skeleton plays a crucial role in modulating the compound's physicochemical properties and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and stereo-selective synthesis techniques, to optimize the production process. These methods not only enhance the yield but also ensure the high purity of the compound, which is essential for its use in preclinical studies.

The isoquinoline core of this compound is known for its structural versatility. The presence of a bromo substituent at position 5 introduces electronic and steric effects that can influence the compound's interaction with biological targets. Additionally, the methyl group at position 1 contributes to the molecule's lipophilicity, potentially enhancing its ability to cross cellular membranes. The carboxylate group at position 2 serves as a site for further functionalization, enabling researchers to explore its potential as a prodrug or a carrier for other bioactive molecules.

Recent studies have highlighted the potential of Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate in various therapeutic areas. For instance, its derivatives have shown promising anti-inflammatory and antioxidant activities in vitro. These findings suggest that the compound could be a valuable lead for developing novel drugs targeting chronic inflammatory diseases and oxidative stress-related disorders.

In terms of pharmacokinetics, preliminary studies indicate that Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits moderate absorption and distribution properties in experimental models. However, further investigations are required to fully understand its metabolic pathways and elimination mechanisms. These insights are critical for optimizing its pharmacokinetic profile and ensuring its suitability for clinical applications.

The development of isoquinoline derivatives like Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been driven by advancements in computational chemistry and high-throughput screening techniques. These tools allow researchers to predict the compound's binding affinity to various biological targets and prioritize candidates for experimental validation.

In conclusion, Benzyl 5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a promising molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure and versatile functional groups make it an attractive candidate for further exploration in both academic and industrial settings.